Cas no 1803596-65-7 (ethyl 3-fluoroazetidine-3-carboxylate hydrochloride)
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- ethyl 3-fluoroazetidine-3-carboxylate hydrochloride
- 1803596-65-7
- EN300-203316
- ethyl 3-fluoroazetidine-3-carboxylate;hydrochloride
- ethyl3-fluoroazetidine-3-carboxylatehydrochloride
-
- Inchi: 1S/C6H10FNO2.ClH/c1-2-10-5(9)6(7)3-8-4-6;/h8H,2-4H2,1H3;1H
- InChI Key: SLVLBPMBTDPVCY-UHFFFAOYSA-N
- SMILES: C(C1(CNC1)F)(=O)OCC.Cl
Computed Properties
- Exact Mass: 183.0462344g/mol
- Monoisotopic Mass: 183.0462344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Melting Point: NA
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM389394-250mg |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride |
1803596-65-7 | 95%+ | 250mg |
$520 | 2023-02-02 | |
| Chemenu | CM389394-500mg |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride |
1803596-65-7 | 95%+ | 500mg |
$694 | 2023-02-02 | |
| Chemenu | CM389394-1g |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride |
1803596-65-7 | 95%+ | 1g |
$868 | 2023-02-02 | |
| Chemenu | CM389394-5g |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride |
1803596-65-7 | 95%+ | 5g |
$2544 | 2023-02-02 | |
| Chemenu | CM389394-10g |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride |
1803596-65-7 | 95%+ | 10g |
$3773 | 2023-02-02 | |
| TRC | E902868-2.5mg |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride |
1803596-65-7 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E902868-5mg |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride |
1803596-65-7 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E902868-25mg |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride |
1803596-65-7 | 25mg |
$ 250.00 | 2022-06-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2399-1-100MG |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride |
1803596-65-7 | 95% | 100MG |
¥ 1,458.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2399-1-250MG |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride |
1803596-65-7 | 95% | 250MG |
¥ 2,329.00 | 2023-04-14 |
ethyl 3-fluoroazetidine-3-carboxylate hydrochloride Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on ethyl 3-fluoroazetidine-3-carboxylate hydrochloride
Research Brief on Ethyl 3-Fluoroazetidine-3-Carboxylate Hydrochloride (CAS: 1803596-65-7): Recent Advances and Applications
Ethyl 3-fluoroazetidine-3-carboxylate hydrochloride (CAS: 1803596-65-7) is a fluorinated azetidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, inflammation, and infectious diseases. Recent studies have highlighted its potential as a key intermediate in the synthesis of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs).
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of ethyl 3-fluoroazetidine-3-carboxylate hydrochloride as a precursor for the development of selective kinase inhibitors. The study demonstrated that the fluorinated azetidine ring enhances binding affinity and metabolic stability, making it a promising scaffold for kinase-targeted therapies. The compound's unique stereochemistry and fluorine substitution were found to significantly influence its pharmacokinetic properties, including improved blood-brain barrier penetration.
Another notable application of ethyl 3-fluoroazetidine-3-carboxylate hydrochloride was reported in a recent patent (WO2023056321A1), where it was utilized in the synthesis of novel antiviral agents. The patent highlights the compound's role in the development of broad-spectrum inhibitors targeting RNA-dependent RNA polymerases (RdRps), which are critical for the replication of several RNA viruses, including SARS-CoV-2 and influenza. The fluorinated azetidine moiety was shown to enhance the inhibitory potency and selectivity of these antiviral compounds.
Recent advancements in synthetic methodologies have also facilitated the large-scale production of ethyl 3-fluoroazetidine-3-carboxylate hydrochloride. A 2024 publication in Organic Process Research & Development detailed an optimized, cost-effective synthesis route that minimizes the use of hazardous reagents and improves overall yield. This development is expected to accelerate the compound's adoption in industrial-scale drug manufacturing.
In conclusion, ethyl 3-fluoroazetidine-3-carboxylate hydrochloride (CAS: 1803596-65-7) continues to emerge as a critical intermediate in medicinal chemistry, with applications spanning CNS therapeutics, antiviral agents, and kinase inhibitors. Its unique structural features and demonstrated pharmacological benefits underscore its importance in modern drug discovery. Future research is likely to explore its potential in additional therapeutic areas, further solidifying its role in the pharmaceutical industry.
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